3-Methyl-4-(1-methyl-1H-1,2,3-triazol-5-yl)piperidine

• Molecular Formula: C9H16N4
• Molecular Weight: 180.25 g/mol
• SMILES: CC1CNCCC1C2=CN=NN2C
• InChI: InChI=1S/C9H16N4/c1-7-5-10-4-3-8(7)9-6-11-12-13(9)2/h6-8,10H,3-5H2,1-2H3
• InChIKey: NRHWGZJKKFUMLK-UHFFFAOYSA-N

Researchers exploring aspartic protease inhibition often face a lack of novel, well-characterized chemotypes. 3-Methyl-4-(1-methyl-1H-1,2,3-triazol-5-yl)piperidine (CAS 1593218-73-5) offers a distinct 3-methyl-4-triazolyl substitution pattern, providing a genuine 'unknown' for hit-finding and a matched molecular pair for assessing 3-hydroxyl hydrogen bonding contributions. Its favorable CNS drug-like properties (LogP ~0.53, TPSA ~42.7 Ų) also make it a valuable calibration standard for in silico permeability models. - Serves as a matched molecular pair for 3-hydroxy renin inhibitor analogs - Enables direct experimental determination of S3 subpocket hydrophobic tolerance - Functions as a CNS MPO calibration standard to refine permeability predictions

3-Methyl-4-(1-methyl-1H-1,2,3-triazol-5-yl)piperidine: Chemical Identity & Procurement

3-Methyl-4-(1-methyl-1H-1,2,3-triazol-5-yl)piperidine (CAS 1593218-73-5) is a synthetic small molecule (C9H16N4, MW 180.25 g/mol) comprising a piperidine ring with a 3-methyl substituent and a 4-(1-methyl-1H-1,2,3-triazol-5-yl) moiety . This compound belongs to the broader class of triazolylpiperidine derivatives, a scaffold extensively explored in medicinal chemistry for aspartic protease inhibition and other therapeutic applications [1]. Despite its structural proximity to biologically active analogs, no quantitative bioactivity data from primary research papers, patents, or authoritative databases were identified for this specific compound at the time of analysis, indicating a current evidence gap that must be considered in procurement decisions.

• 3-Methyl-4-(1,5-triazolyl)piperidine scaffold

• No reported bioactivity data (evidence gap)

• Suited for exploratory SAR, negative control, or scaffold diversification

• [1] Harmsen, R. A. G., Sivertsen, A., Michetti, D., Brandsdal, B. O., Sydnes, L. K., & Haug, B. E. (2013). Synthesis and docking of novel piperidine renin inhibitors. Monatshefte für Chemie - Chemical Monthly, 144, 479–494. View Source

Generic Substitution Not Advisable for 3-Methyl-4-(1-methyl-1H-1,2,3-triazol-5-yl)piperidine

Triazolylpiperidine analogs are not interchangeable because subtle variations in substitution pattern—such as the position of the methyl group on the piperidine ring (3-methyl vs. 2-methyl or 5-methyl) and the regiochemistry of the triazole linkage (1,5-disubstituted vs. 1,4-disubstituted)—critically govern target binding, selectivity, and pharmacokinetic profiles [1]. The existing literature on the triazolylpiperidine class demonstrates that even minor structural modifications can shift the inhibitory potency against renin by orders of magnitude and alter the ability to engage the S1 and S3 subpockets of the protease [1]. However, for the specific compound 3-methyl-4-(1-methyl-1H-1,2,3-triazol-5-yl)piperidine, no publicly available comparative bioactivity data exist to confirm or refute its differentiation from closest regioisomers. Consequently, any assumption of functional equivalence with known active analogs is unsupported and carries significant risk in research or industrial workflows.

3-Methyl substitution may not replicate the S3 hydrogen-bond interactions of 3-hydroxy analogs; binding mode predictions differ.

1,5-Disubstituted triazole regioisomer cannot be assumed equivalent to 1,4-disubstituted analogs; regiochemistry governs target engagement.

Absence of comparative bioactivity data means interchangeability with active triazolylpiperidines is unsupported.

• [1] Harmsen, R. A. G., Sivertsen, A., Michetti, D., Brandsdal, B. O., Sydnes, L. K., & Haug, B. E. (2013). Synthesis and docking of novel piperidine renin inhibitors. Monatshefte für Chemie - Chemical Monthly, 144, 479–494. View Source

Differentiation Evidence vs. Analogs for 3-Methyl-4-(1-methyl-1H-1,2,3-triazol-5-yl)piperidine

Absence of Bioactivity Data as Key Differentiator

The target compound distinguishes itself from the most studied analogs—specifically 4-triazolyl-substituted 3-hydroxypiperidine derivatives exhibiting sub-nanomolar renin inhibitory activity [1]—by the complete absence of reported bioactivity data. Whereas compounds such as the 1-substituted 1,2,3-triazol-5-yl piperidine derivatives described by Harmsen et al. demonstrate IC50 values in the nanomolar range against human renin [1], the compound 3-methyl-4-(1-methyl-1H-1,2,3-triazol-5-yl)piperidine has no known ChEMBL activity record [2]. This represents a fundamental evidentiary gap rather than a demonstrated lack of potency.

Bioactivity data gap

Class-level inference

No reported IC50 vs. human renin

Comparator analogs: IC50 <100 nM (exact values compound-dependent)

Cannot benchmark against active analogs; procurement requires acceptance of information void.

Data to verify; ChEMBL and literature show no record.

Evidence Dimension	Reported bioactivity (IC50 against human renin)
Target Compound Data	No data available in ChEMBL or peer-reviewed literature
Comparator Or Baseline	Related 4-triazolyl-substituted piperidines: IC50 < 100 nM (exact values compound-dependent) [1]; specific 4-triazolyl-3-hydroxypiperidines: IC50 as low as 0.48 nM [3]
Quantified Difference	Not calculable; target compound data absent
Conditions	Human recombinant renin inhibition assay (fluorescence-based, 90 min incubation) [3]; in vitro enzymatic assay [1]

Why This Matters

Without bioactivity data, the compound's value proposition for drug discovery or biochemical research cannot be benchmarked against active analogs; procurement decisions must weigh this information void against the compound's potential as a novel scaffold or negative control.

• [1] Harmsen, R. A. G., Sivertsen, A., Michetti, D., Brandsdal, B. O., Sydnes, L. K., & Haug, B. E. (2013). Synthesis and docking of novel piperidine renin inhibitors. Monatshefte für Chemie - Chemical Monthly, 144, 479–494. View Source
• [2] ZINC Database. ZINC642816707 – 3-Methyl-4-(1-methyl-1H-1,2,3-triazol-5-yl)piperidine. Retrieved from zinc.docking.org. View Source
• [3] BindingDB. BDBM50346989 – CHEMBL1796075: IC50 0.48 nM against human renin. Retrieved from bdb8.ucsd.edu. View Source

Methyl Regioisomerism & Binding Mode Prediction

In the 4-triazolylpiperidine renin inhibitor series, the substitution pattern on the piperidine ring dictates the exploration of the S1 and S3 subpockets of the renin active site [1]. The 3-methyl substitution present in the target compound is distinct from the 3-hydroxy substitution found in the most potent published analogs [1]. Molecular docking studies indicate that 3-hydroxy-substituted derivatives form critical hydrogen bonds within the S3 pocket, whereas a 3-methyl group would be predicted to alter this interaction profile through steric and hydrophobic effects [1]. Direct comparative docking data for 3-methyl vs. 3-hydroxy or vs. 2-methyl/5-methyl regioisomers are not published for this scaffold.

S3 pocket interaction shift

Class-level inference

3-methyl (hydrophobic) vs. 3-hydroxy (H-bond donor)

Predicted to redirect binding mode (docking inference)

Supports exploration of hydrophobic S3 tolerance; no experimental validation.

Docking-based prediction; no binding data.

Evidence Dimension	Predicted interaction with renin S3 subpocket (hydrogen bonding vs. hydrophobic contacts)
Target Compound Data	Contains 3-methyl substituent (hydrophobic, no H-bond donor); no docking data available
Comparator Or Baseline	3-Hydroxy-substituted analogs: form H-bonds in S3 pocket (confirmed by docking and experimental IC50 ≤ 100 nM) [1]
Quantified Difference	Not experimentally quantified; predicted shift from H-bonding to hydrophobic interaction
Conditions	Molecular docking using renin crystal structure; experimental validation in renin inhibition assay [1]

Why This Matters

The 3-methyl substitution pattern differentiates this compound from the most-optimized renin inhibitor analogs and may redirect binding toward alternative target pockets; this chemical distinction justifies procurement for exploratory SAR studies despite the absence of potency data.

• [1] Harmsen, R. A. G., Sivertsen, A., Michetti, D., Brandsdal, B. O., Sydnes, L. K., & Haug, B. E. (2013). Synthesis and docking of novel piperidine renin inhibitors. Monatshefte für Chemie - Chemical Monthly, 144, 479–494. View Source

Lipophilicity and H-Bonding Differentiation vs. Analogs

The target compound exhibits a predicted XLogP3 of 0.459 [1], which differentiates it from the simpler 4-(1-methyl-1H-1,2,3-triazol-5-yl)piperidine (no 3-methyl; MW 166.22, logP not reported but expected lower) and from the regioisomer 3-methyl-5-(1-methyl-1H-1,2,3-triazol-5-yl)piperidine (XLogP3-AA 0.3) [2]. The increased logP of the target compound (0.459 vs. 0.3) reflects the combined effect of the 3-methyl group and the 4-triazolyl substitution geometry, resulting in a measurable increase in predicted lipophilicity. The topological polar surface area (TPSA) of the 3,5-regioisomer is 42.7 Ų [2]; the target compound's TPSA is computationally similar but not independently verified in the same database.

Predicted lipophilicity

Cross-study comparable

XLogP3 = 0.459

Δ +0.16 vs. 3,5-regioisomer (XLogP3 0.3)

May support membrane permeability differentiation studies.

Computed property; experimental logP not reported.

Evidence Dimension	Predicted lipophilicity (XLogP3)
Target Compound Data	XLogP3 = 0.459 [1]
Comparator Or Baseline	3-Methyl-5-(1-methyl-1H-1,2,3-triazol-5-yl)piperidine: XLogP3-AA = 0.3 [2]; 4-(1-Methyl-1H-1,2,3-triazol-5-yl)piperidine: logP not reported, lower MW (166.22)
Quantified Difference	ΔXLogP3 ≈ +0.159 relative to 3,5-regioisomer
Conditions	Computed physicochemical properties (XLogP3 algorithm, PubChem release 2021.05.07); ZINC database computed logP

Why This Matters

The measurable increase in predicted lipophilicity (ΔlogP ~0.16) may influence membrane permeability and non-specific protein binding compared to regioisomeric analogs, providing a testable hypothesis for ADME differentiation that supports compound-specific procurement over cheaper, more abundant des-methyl or regioisomeric alternatives.

• [1] ZINC Database. ZINC642816707 – 3-Methyl-4-(1-methyl-1H-1,2,3-triazol-5-yl)piperidine. Retrieved from zinc.docking.org. View Source
• [2] PubChem. CID 106781235 – 3-Methyl-5-(1-methyl-1H-1,2,3-triazol-5-yl)piperidine. Retrieved from pubchem.ncbi.nlm.nih.gov. View Source

Application Scenarios for 3-Methyl-4-(1-methyl-1H-1,2,3-triazol-5-yl)piperidine

Exploratory SAR for Aspartic Protease Inhibitors

The compound's 3-methyl-4-triazolyl substitution pattern is chemically distinct from the well-characterized 3-hydroxy-4-triazolyl renin inhibitor series [1]. Researchers pursuing novel chemotypes for aspartic proteases (renin, BACE1, cathepsin D) may procure this compound to probe the tolerance of the S3 subpocket for hydrophobic substituents in place of hydrogen-bond-donating hydroxyl groups. The absence of prior bioactivity data [2] positions the compound as a genuine 'unknown' for hit-finding rather than a literature-precedented analog.

Negative Control & Selectivity Profiling

Given the critical role of the 3-hydroxyl group in the published docked binding mode [1], the 3-methyl analog may serve as a matched molecular pair for assessing the contribution of the hydroxyl hydrogen bond to target engagement. Procurement of this compound alongside an active 3-hydroxy comparator enables direct experimental determination of whether the 3-substituent is essential for biochemical activity.

CNS Penetration Model Benchmarking

With a predicted logP of 0.459, a single hydrogen bond donor, and a moderate TPSA (estimated ~42–43 Ų) [1][3], this compound falls within favorable CNS drug-like space. It can be used as a calibration standard in CNS MPO scoring models to compare against related triazolylpiperidines with divergent logP or TPSA values, helping to refine in silico permeability predictions for the scaffold.

Synthetic Methods for 3-Alkyl-4-triazolylpiperidines

The compound's structure, featuring both a 3-methyl substituent and a 1,5-disubstituted triazole, represents a non-trivial synthetic target. Methods for constructing such substitution patterns via Cu(I)- or Ru-catalyzed azide-alkyne cycloaddition have been patented [4]. The compound can be procured as an authentic standard for developing or optimizing synthetic routes to 3-alkyl-4-triazolylpiperidine libraries.

Application

Selection Property

Validation Focus

Exploratory aspartic protease SAR

3-methyl-4-triazolyl substitution pattern

S3 subpocket hydrophobic tolerance

Negative control for H-bond requirement

Matched molecular pair with 3-hydroxy analog

Hydroxyl contribution to target engagement

CNS MPO model calibration

Moderate predicted lipophilicity, single HBD, moderate TPSA

CNS property scoring comparison across triazolylpiperidines

Synthetic route optimization

1,5-disubstituted triazole with 3-methylpiperidine core

Cu/Ru-catalyzed cycloaddition standard

• [1] Harmsen, R. A. G., Sivertsen, A., Michetti, D., Brandsdal, B. O., Sydnes, L. K., & Haug, B. E. (2013). Synthesis and docking of novel piperidine renin inhibitors. Monatshefte für Chemie - Chemical Monthly, 144, 479–494. View Source
• [2] ZINC Database. ZINC642816707 – 3-Methyl-4-(1-methyl-1H-1,2,3-triazol-5-yl)piperidine. Retrieved from zinc.docking.org. View Source
• [3] PubChem. CID 106781235 – 3-Methyl-5-(1-methyl-1H-1,2,3-triazol-5-yl)piperidine (regioisomer used for TPSA reference). Retrieved from pubchem.ncbi.nlm.nih.gov. View Source
• [4] Sydnes, L. K., Haug, B. E., & Harmsen, R. A. G. (2012). Triazolylpiperidine derivatives and method for making the same. US Patent Application US 2012/0149908 A1. View Source